Cas no 2877718-25-5 (4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2877718-25-5
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 5310117
• PubChem ID: 165433501
• Update Time: 2025-05-26

4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6790-1504
• AKOS040873566
• 2877718-25-5
• 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 4-[6-Methyl-2-[4-(2-phenoxyethyl)-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C21H29N5O2/c1-18-17-20(25-12-14-27-15-13-25)23-21(22-18)26-9-7-24(8-10-26)11-16-28-19-5-3-2-4-6-19/h2-6,17H,7-16H2,1H3
• InChI Key： CPVWKJUILFVRKL-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)N=C(N3CCN(CCOC4=CC=CC=C4)CC3)N=2)CCOCC1

Computed Properties

• Exact Mass: 383.23212518g/mol
• Monoisotopic Mass: 383.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.9±60.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Comprehensive Overview of 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877718-25-5)

The compound 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine (CAS No. 2877718-25-5) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core substituted with a morpholine and a piperazine derivative, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of kinase activity or G-protein-coupled receptors (GPCRs), which are hot topics in drug discovery due to their roles in diseases like cancer and neurological disorders.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. The structural complexity of 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine aligns with these trends, as its multi-ring system and polar functional groups enhance binding specificity. This compound is often discussed in forums and publications focusing on structure-activity relationships (SAR) and fragment-based drug design, reflecting its relevance to modern medicinal chemistry.

From a synthetic perspective, the preparation of CAS No. 2877718-25-5 involves intricate steps such as N-alkylation of piperazine and nucleophilic aromatic substitution on the pyrimidine ring. These methods are frequently optimized to improve yield and purity, addressing common challenges like regioselectivity and byproduct formation. Laboratories specializing in custom synthesis often highlight this compound as an example of their expertise in handling highly functionalized intermediates.

The pharmacological profile of 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine remains under investigation, but preliminary studies suggest interactions with cell signaling pathways implicated in inflammation and proliferation. This aligns with growing public interest in anti-inflammatory agents and immune system modulators, particularly in the wake of global health crises. Search engine analytics reveal frequent queries about new drug targets and mechanisms of action, underscoring the need for detailed scientific resources on compounds like this.

Analytical characterization of CAS No. 2877718-25-5 typically employs techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure compliance with stringent quality control standards, a critical concern for industries ranging from pharmaceutical manufacturing to academic research. Discussions on platforms like ResearchGate often emphasize the importance of analytical validation for novel compounds, further elevating the visibility of this molecule.

In summary, 4-{6-methyl-2-[4-(2-phenoxyethyl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a compelling case study at the intersection of chemical synthesis, drug discovery, and molecular biology. Its structural features and potential applications resonate with contemporary scientific priorities, making it a subject of enduring interest for researchers and industry professionals alike.